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Compound of Interest

Compound Name: Esprocarb

Cat. No.: B1220993 Get Quote

Introduction

Esprocarb is a thiocarbamate herbicide primarily utilized for the pre- and post-emergence

control of annual weeds in rice cultivation. Accurate quantitative analysis of esprocarb
residues in environmental and food samples is critical for regulatory compliance and safety

assessment. This requires the precise preparation of analytical standards. This document

provides a detailed protocol for the preparation, handling, and storage of esprocarb analytical

standards for use by researchers, scientists, and professionals in analytical chemistry and drug

development.

Physicochemical Properties and Safety Data
Prior to handling, it is essential to be familiar with the properties and safety information for

esprocarb.

Table 1: Physicochemical Properties of Esprocarb
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Property Value Reference

CAS Number 85785-20-2 [1][2][3]

Molecular Formula C₁₅H₂₃NOS

Molecular Weight 265.4 g/mol

Appearance Colorless to yellowish liquid

Solubility

Soluble in ethanol and

acetone; hardly soluble in

water.

Purity

Typically >97%. Refer to the

Certificate of Analysis for

batch-specific purity.

Table 2: GHS Hazard and Safety Information

Category Description Reference

GHS Pictograms
GHS06 (Toxic), GHS09

(Environmental Hazard)

Hazard Statements

H331: Toxic if inhaled. H411:

Toxic to aquatic life with long

lasting effects.

Signal Word Danger

Precautionary Info

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P273: Avoid release to the

environment.

Recommended PPE

Chemical-resistant gloves,

safety glasses with side

shields or goggles, lab coat.
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Storage and Stability
Proper storage is crucial to maintain the integrity and stability of the esprocarb analytical

standard. Solutions of esprocarb are known to be unstable to light.

Table 3: Recommended Storage Conditions

Standard Form Duration Temperature Conditions Reference

Neat Standard
Short-Term (days

to weeks)
0°C to 4°C

Dry, dark

container.

Long-Term

(months to

years)

-20°C
Dry, dark

container.

Stock/Working

Solutions

Short-Term (days

to weeks)
0°C to 4°C

Amber glass

vials or protect

from light.

Long-Term

(months)
-20°C

Amber glass

vials or protect

from light.

Note: The shelf life of the neat standard is generally greater than two years if stored properly,

but always refer to the manufacturer's expiration date on the label.

Experimental Protocols
The following protocols detail the preparation of a primary stock solution and subsequent

working standards. All preparations should be performed in a well-ventilated fume hood.

Required Materials and Equipment
Esprocarb analytical standard (neat)

Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

Calibrated analytical balance (readable to at least 0.1 mg)
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Calibrated micropipettes and sterile tips

HPLC or GC-grade Methanol

Amber glass vials with PTFE-lined caps

Spatula, weighing paper/boats

Ultrasonic bath

Protocol: Preparation of a 100 µg/mL Primary Stock
Solution

Equilibration: Remove the sealed container of neat esprocarb standard from its storage

location (-20°C or 4°C) and allow it to equilibrate to ambient laboratory temperature for at

least 30 minutes before opening.

Weighing: Tare the analytical balance. Accurately weigh approximately 10 mg of the neat

esprocarb standard into a clean weighing boat. Record the exact weight.

Dissolution: Quantitatively transfer the weighed standard into a 100 mL Class A volumetric

flask. Use several small rinses of methanol to ensure all of the standard is transferred from

the weighing boat into the flask.

Dilution: Add methanol to the flask until it is approximately half-full. Gently swirl to dissolve

the standard. An ultrasonic bath may be used for a few minutes to aid dissolution if

necessary.

Final Volume: Once the standard is fully dissolved, bring the flask to final volume (100 mL)

with methanol. The bottom of the meniscus should align with the calibration mark on the flask

neck.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Transfer and Labeling: Transfer the primary stock solution to an amber glass vial for storage.

Label the vial clearly with the compound name ("Esprocarb"), concentration (e.g., 100.5
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µg/mL, calculated from the exact weight), solvent (Methanol), preparation date, and

preparer's initials.

Protocol: Preparation of Working Standards via Serial
Dilution
Working standards for calibration curves are prepared by serially diluting the primary stock

solution.

Example: Preparing 10, 1.0, and 0.1 µg/mL Working Standards

Prepare 10 µg/mL Standard: Pipette 1 mL of the 100 µg/mL primary stock solution into a 10

mL volumetric flask. Dilute to the mark with methanol and mix thoroughly.

Prepare 1.0 µg/mL Standard: Pipette 1 mL of the newly prepared 10 µg/mL standard into a

10 mL volumetric flask. Dilute to the mark with methanol and mix thoroughly.

Prepare 0.1 µg/mL Standard: Pipette 1 mL of the 1.0 µg/mL standard into a 10 mL volumetric

flask. Dilute to the mark with methanol and mix thoroughly.

Storage: Transfer each working standard to a separate, clearly labeled amber vial and store

under the conditions outlined in Table 3. It is recommended to prepare fresh working

solutions from the stock solution for each analytical run.

Visualization of Workflows
Workflow for Esprocarb Standard Preparation
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Preparation Phase Stock Solution Working Standards

Receive & Log 
Neat Standard

Equilibrate to 
Room Temperature

Accurately Weigh 
Standard

Dissolve in Methanol
(Volumetric Flask)

Primary Stock Solution
(e.g., 100 µg/mL)

Perform Serial
Dilutions

Calibration & Working
Standards (e.g., 0.1-10 µg/mL)

Prepared Standard
(Neat or Solution)

Intended Use
Within Weeks?

Short-Term Storage
(0°C to 4°C)

Yes

Long-Term Storage
(-20°C)

No

Store in Dark Container
(e.g., Amber Vial)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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